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Compound of Interest

6-C-Methylquercetin-3,4'-dimethyl
Compound Name:
ether

cat. No.: B12390226

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylated flavonoids are a significant subclass of flavonoids, secondary metabolites found
ubiquitously in plants. The addition of a methyl group can significantly alter the biological
activity of these compounds, enhancing their bioavailability, metabolic stability, and therapeutic
potential, including antioxidant and anticancer properties.[1][2] Accurate and sensitive
analytical methods are crucial for the identification and quantification of these compounds in
complex matrices such as plant extracts and biological samples. High-Performance Liquid
Chromatography coupled with Mass Spectrometry (HPLC-MS) has emerged as a powerful and
indispensable tool for this purpose, offering high separation efficiency and detailed structural
information.[3][4] This document provides a detailed protocol for the analysis of methylated
flavonoids using HPLC-MS, including sample preparation, chromatographic separation, and
mass spectrometric detection.

Experimental Workflow

The overall workflow for the HPLC-MS analysis of methylated flavonoids involves several key
stages, from initial sample preparation to final data analysis and interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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